Cas no 2361766-46-1 (N-Ethyl-N-[2-[[2-methyl-3-(4-morpholinylcarbonyl)phenyl]amino]-2-oxoethyl]-2-propenamide)

• Product Name: N-Ethyl-N-[2-[[2-methyl-3-(4-morpholinylcarbonyl)phenyl]amino]-2-oxoethyl]-2-propenamide
• CAS No: 2361766-46-1
• MF: C₁₉H₂₅N₃O₄
• MW: 359.419504880905
• CID: 5414207
• PubChem ID: 145908883
• Update Time: 2025-06-08

N-Ethyl-N-[2-[[2-methyl-3-(4-morpholinylcarbonyl)phenyl]amino]-2-oxoethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26588964
• N-ethyl-N-({[2-methyl-3-(morpholine-4-carbonyl)phenyl]carbamoyl}methyl)prop-2-enamide
• 2361766-46-1
• N-Ethyl-N-[2-[2-methyl-3-(morpholine-4-carbonyl)anilino]-2-oxoethyl]prop-2-enamide
• Z2891331672
• N-Ethyl-N-[2-[[2-methyl-3-(4-morpholinylcarbonyl)phenyl]amino]-2-oxoethyl]-2-propenamide

• Inchi： 1S/C19H25N3O4/c1-4-18(24)21(5-2)13-17(23)20-16-8-6-7-15(14(16)3)19(25)22-9-11-26-12-10-22/h4,6-8H,1,5,9-13H2,2-3H3,(H,20,23)
• InChI Key： WIXWTBBYRVYEMC-UHFFFAOYSA-N
• SMILES： C(N(CC)CC(NC1=CC=CC(C(N2CCOCC2)=O)=C1C)=O)(=O)C=C

Computed Properties

• Exact Mass: 359.18450629g/mol
• Monoisotopic Mass: 359.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Density: 1.210±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 636.4±55.0 °C(Predicted)
• pka: 13.39±0.70(Predicted)

Additional information on N-Ethyl-N-[2-[[2-methyl-3-(4-morpholinylcarbonyl)phenyl]amino]-2-oxoethyl]-2-propenamide

Introduction to N-Ethyl-N-[2-[[2-methyl-3-(4-morpholinylcarbonyl)phenyl]amino]-2-oxoethyl]-2-propenamide (CAS No. 2361766-46-1)

N-Ethyl-N-[2-[[2-methyl-3-(4-morpholinylcarbonyl)phenyl]amino]-2-oxoethyl]-2-propenamide, identified by its CAS number 2361766-46-1, is a compound that has garnered significant attention in the field of chemical and biomedical research. This molecule, with its intricate structure, presents a unique set of characteristics that make it a subject of intense study and potential application in various therapeutic areas.

The compound's name itself is a testament to its complex chemical architecture. The presence of multiple functional groups, including N-Ethyl, 4-morpholinylcarbonyl, and 2-propenamide, suggests a rich chemical reactivity and versatility. These features are not only of academic interest but also hold promise for developing novel pharmaceutical agents.

In recent years, there has been a surge in research aimed at understanding the pharmacological properties of such complex molecules. The structural motifs present in N-Ethyl-N-[2-[[2-methyl-3-(4-morpholinylcarbonyl)phenyl]amino]-2-oxoethyl]-2-propenamide have been found to exhibit interactions with various biological targets, making it a promising candidate for drug discovery.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways. Studies have shown that molecules with similar structural features can interact with enzymes and receptors, leading to changes in cellular function. For instance, the 4-morpholinylcarbonyl group is known to enhance binding affinity to certain proteins, which could be leveraged for therapeutic purposes.

The synthesis of N-Ethyl-N-[2-[[2-methyl-3-(4-morpholinylcarbonyl)phenyl]amino]-2-oxoethyl]-2-propenamide involves multiple steps, each requiring precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to produce this compound in high purity, facilitating further studies on its biological activity.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of this molecule. Molecular modeling studies have provided insights into how the various functional groups contribute to the overall reactivity and binding affinity of the compound. These insights are invaluable for designing derivatives with improved pharmacological properties.

The potential applications of N-Ethyl-N-[2-[[2-methyl-3-(4-morpholinylcarbonyl)phenyl]amino]-2-oxoethyl]-2-propenamide are vast. Research is ongoing to explore its efficacy in treating various diseases, including neurological disorders and inflammatory conditions. The compound's ability to interact with multiple targets makes it a versatile tool for drug development.

In conclusion, N-Ethyl-N-[2-[[2-methyl-3-(4-morpholinylcarbonyl)phenyl]amino]-2-oxoethyl]-2-propenamide (CAS No. 2361766-46-1) is a compound of great interest in the chemical and biomedical fields. Its complex structure and rich functional groups make it a promising candidate for developing novel therapeutic agents. With ongoing research and advancements in synthetic and computational methods, this molecule holds great potential for future medical applications.